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Compound of Interest

Compound Name: Methyl 2-bromo-3-methylbenzoate

Cat. No.: B146986

Essential Safety and Handling Guide for Methyl 2-
bromo-3-methylbenzoate

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for Methyl 2-bromo-3-
methylbenzoate (CAS No: 131001-86-0). Adherence to these procedures is essential for
ensuring laboratory safety and minimizing risk.

Chemical Properties Summary:

Property Value

Molecular Formula CoH9BroO:

Molecular Weight 229.07 g/mol

Appearance Colorless to red liquid

Boiling Point 267.4 £ 20.0 °C (Predicted)[1]
Flash Point 115.5 °C[1]

Density 1.433 + 0.06 g/cm3 (Predicted)[1]

Solubilit Slightly soluble in water. Soluble in organic
olubili
Y solvents like ethanol and chloroform.[2]
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Hazard Identification and Personal Protective Equipment
(PPE)

Methyl 2-bromo-3-methylbenzoate is classified as a hazardous substance. It is crucial to use

appropriate personal protective equipment (PPE) to prevent exposure.
GHS Hazard Statements:

o H315: Causes skin irritation.[1][3]

o H319: Causes serious eye irritation.[3]

» H335: May cause respiratory irritation.[3]

Recommended Personal Protective Equipment (PPE):

The selection of appropriate PPE is the first line of defense against chemical exposure. The
following table summarizes recommended PPE for handling Methyl 2-bromo-3-

methylbenzoate.
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Protection Type

Specific Recommendations

Rationale

Eye and Face Protection

Chemical safety goggles and a

face shield.

Protects against splashes that
can cause serious eye

irritation.

Hand Protection

Wear chemical-resistant
gloves. Butyl or Viton® gloves
are recommended for handling
aromatic and halogenated
hydrocarbons. Nitrile gloves
may offer short-term splash
protection but have poor
resistance to these chemical
classes and should be
changed immediately upon

contact.

Prevents skin irritation and
potential absorption. Aromatic
and halogenated hydrocarbons
can degrade many common

glove materials.

Skin and Body Protection

A lab coat or chemical-
resistant apron, long pants,

and closed-toe shoes.

Minimizes skin contact with

potential spills.

Respiratory Protection

Use in a well-ventilated area,
preferably within a chemical
fume hood. If a fume hood is
not available or if there is a risk
of inhalation, use a NIOSH-
approved respirator with an

organic vapor cartridge.

Protects against respiratory

tract irritation from vapors.

Glove Material Chemical Resistance:

Since specific breakthrough time data for Methyl 2-bromo-3-methylbenzoate is not readily

available, the following table provides general resistance of common glove materials to

aromatic and halogenated hydrocarbons.
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_ Resistance to Aromatic Resistance to Halogenated

Glove Material
Hydrocarbons Hydrocarbons

Butyl Rubber Good to Excellent Poor to Fair
Viton® Excellent Excellent
Nitrile Poor to Fair Poor to Fair
Neoprene Fair Fair
Natural Rubber (Latex) Poor Poor

Note: This is a general guide. It is crucial to consult the glove manufacturer's specific chemical
resistance data.

Operational and Disposal Plans

A systematic approach to handling and disposal is critical for safety and environmental
protection.

Experimental Workflow for Handling Methyl 2-bromo-3-
methylbenzoate
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Caption: Workflow for Safe Handling of Methyl 2-bromo-3-methylbenzoate.
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Step-by-Step Handling Procedures

e Preparation:

[e]

Thoroughly review the Safety Data Sheet (SDS) before starting any work.

o

Put on all required PPE: chemical safety goggles, face shield, appropriate gloves (Butyl or
Viton® recommended), and a lab coat.

o

Ensure a calibrated fire extinguisher and a spill kit are readily accessible.

[¢]

Set up all equipment within a certified chemical fume hood.

e Handling:

[e]

Carefully weigh or measure the required amount of Methyl 2-bromo-3-methylbenzoate.

o

Transfer the chemical to the reaction vessel, avoiding splashes.

[¢]

Keep the container tightly closed when not in use.

[¢]

Avoid heating the substance near open flames or other ignition sources.
 In Case of a Spill:

o For small spills within a fume hood, use an inert absorbent material (e.g., vermiculite,
sand) to contain the spill.

o Place the absorbed material into a sealed, labeled container for hazardous waste
disposal.

o For larger spills, evacuate the area and contact your institution's environmental health and
safety department.

Disposal Plan

As a halogenated organic compound, Methyl 2-bromo-3-methylbenzoate requires special
disposal procedures.
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o Waste Collection:

o All waste containing Methyl 2-bromo-3-methylbenzoate, including contaminated
consumables (e.g., gloves, absorbent pads), must be collected in a dedicated, properly
labeled "Halogenated Organic Waste" container.[2]

o Never mix halogenated waste with non-halogenated waste streams.[1]

o Do not dispose of this chemical down the drain.

o Waste Storage:

o Keep the waste container tightly sealed and store it in a designated satellite accumulation
area.[4]

o Ensure the storage area is cool, dry, and well-ventilated.

» Waste Disposal:

o Follow your institution's procedures for hazardous waste pickup.

o Ensure the waste container is properly labeled with its contents before collection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b146986#personal-protective-equipment-for-handling-
methyl-2-bromo-3-methylbenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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